N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-6-(trifluoromethyl)pyridine-3-carboxamide

• IUPAC Name: N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]-6-(trifluoromethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C17H13F3N2O2S/c18-17(19,20)15-4-3-11(8-21-15)16(23)22-9-13(12-5-7-25-10-12)14-2-1-6-24-14/h1-8,10,13H,9H2,(H,22,23)
• InChI Key: QNCIAWDTCGGQAS-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(CNC(=O)C2=CN=C(C=C2)C(F)(F)F)C3=CSC=C3
• Molecular Formula: C17H13F3N2O2S
• Molecular Weight: 366.4 g/mol

Description

N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-6-(trifluoromethyl)pyridine-3-carboxamide is a useful research compound. Its molecular formula is C17H13F3N2O2S and its molecular weight is 366.36. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Modification

Research has explored the synthesis and modification of compounds structurally related to N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-6-(trifluoromethyl)pyridine-3-carboxamide. For example, a study described the condensation of 3-aminocrotonamide with ethyl pyridine-2-carboxylate, leading to the creation of pyrimidin-4(3H)-ones with various substituents, including furan-2'-yl and thien-2'-yl (Brown & Cowden, 1982). Similarly, the synthesis of N-(1-Naphthyl)furan-2-carboxamide and its subsequent transformation into thioamide and further oxidation to produce 2-(furan-2-yl)benzo[e][1,3]benzothiazole was reported, illustrating the modification potential of furan-2-yl-based compounds (Aleksandrov & El’chaninov, 2017).

Antimicrobial Applications

Research into the antimicrobial properties of compounds structurally similar to this compound has been conducted. A study synthesized chitosan Schiff bases with heteroaryl pyrazole derivatives, including furan-2-yl, and evaluated their antimicrobial activity against various bacteria and fungi, demonstrating potential applications in combating microbial resistance (Hamed et al., 2020).

Biological and Chemical Interactions

The structural and chemical interactions of related compounds have been a focus of research. A study involving the complexation of a DNA dodecamer with 2,5-bis(4-guanylphenyl)furan, an analogue of the drug berenil, revealed insights into DNA-binding affinities and the structural basis for these interactions. This study highlights the relevance of furan derivatives in understanding and potentially enhancing drug-DNA interactions (Laughton et al., 1995).

Mechanism of Action

Target of Action

Compounds containing furan, thiophene, and pyridine rings have been found to interact with a variety of biological targets .

Mode of Action

Without specific information, it’s difficult to detail the exact mode of action of “N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-6-(trifluoromethyl)pyridine-3-carboxamide”. Many compounds with these moieties are known to interact with their targets via non-covalent interactions such as hydrogen bonding, π-π stacking, and van der waals forces .

Biochemical Pathways

Furan, thiophene, and pyridine derivatives are often involved in a wide range of biological activities, suggesting they may interact with multiple pathways .

Result of Action

Compounds containing furan, thiophene, and pyridine moieties have been associated with a variety of biological effects .